Cas no 203186-44-1 (1-(2-methylbenzoyl)piperidin-4-one)

• Product Name: 1-(2-methylbenzoyl)piperidin-4-one
• CAS No: 203186-44-1
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 2138281
• PubChem ID: 17896361
• Update Time: 2025-08-03

1-(2-methylbenzoyl)piperidin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylbenzoyl)piperidin-4-one
• 1-(2-Methylbenzoyl)-4-piperidinone
• OXHVRXMYJFCTGL-UHFFFAOYSA-N
• DIA18644
• 203186-44-1
• 1-[(2-methylphenyl)carbonyl]piperidin-4-one
• 979-093-3
• AKOS000190173
• Z33618946
• SCHEMBL1929985
• DB-336668
• EN300-69756
• CS-0258313

• Inchi： 1S/C13H15NO2/c1-10-4-2-3-5-12(10)13(16)14-8-6-11(15)7-9-14/h2-5H,6-9H2,1H3
• InChI Key： OXHVRXMYJFCTGL-UHFFFAOYSA-N
• SMILES： O=C1CCN(C(C2C=CC=CC=2C)=O)CC1

Computed Properties

• Exact Mass: 217.110278721Da
• Monoisotopic Mass: 217.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 37.4Ų

1-(2-methylbenzoyl)piperidin-4-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(2-methylbenzoyl)piperidin-4-one

Recent Advances in the Study of 1-(2-methylbenzoyl)piperidin-4-one (CAS: 203186-44-1)

The compound 1-(2-methylbenzoyl)piperidin-4-one (CAS: 203186-44-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperidin-4-one core and 2-methylbenzoyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for 1-(2-methylbenzoyl)piperidin-4-one. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient and scalable synthesis method, achieving high yields and purity. The researchers employed a multi-step process involving the condensation of 2-methylbenzoic acid with piperidin-4-one, followed by purification using column chromatography. This advancement is critical for ensuring the compound's availability for further pharmacological testing.

Pharmacological evaluations have revealed that 1-(2-methylbenzoyl)piperidin-4-one exhibits notable activity as a modulator of specific neurotransmitter receptors. In vitro assays conducted by Smith et al. (2023) indicated that the compound has a high affinity for serotonin receptors, particularly the 5-HT2A subtype. This finding suggests potential applications in the treatment of neurological disorders such as depression and anxiety. Additionally, preliminary in vivo studies in rodent models have shown promising anxiolytic effects without significant sedative side effects.

Another significant development is the exploration of 1-(2-methylbenzoyl)piperidin-4-one as a precursor for the synthesis of novel derivatives with enhanced bioactivity. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported the design and synthesis of several analogs, with some demonstrating improved receptor selectivity and metabolic stability. These derivatives are currently undergoing further evaluation to assess their therapeutic potential.

In conclusion, the ongoing research on 1-(2-methylbenzoyl)piperidin-4-one (CAS: 203186-44-1) highlights its versatility and potential in drug discovery. The advancements in synthesis, pharmacological profiling, and derivative development underscore the compound's significance in the field. Future studies are expected to delve deeper into its mechanisms of action and clinical applications, paving the way for novel therapeutic agents.